N-[(E)-1-(5-nitrotetrazol-2-yl)propan-2-ylideneamino]pyridine-4-carboxamide
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Overview
Description
N-[1-(5-nitro-2-tetrazolyl)propan-2-ylideneamino]-4-pyridinecarboxamide is an aromatic carboxylic acid and a pyridinemonocarboxylic acid.
Scientific Research Applications
Synthesis and Evaluation of Schiff’s Bases and Azetidinones
A study by Thomas et al. (2016) described the synthesis and pharmacological activity of N′-[(1Z)-(substituted aromatic) methylidene] pyridine-4-carbohydrazides and N-[3-chloro-2-(substituted aromatic)-4-oxoazetidin-1-yl]pyridine-4-carboxamides. These compounds were investigated for their antidepressant and nootropic activities. Notably, the 2-azetidinone skeleton was highlighted for its potential as a central nervous system (CNS) active agent, suggesting its utility in developing new therapeutic agents (Thomas et al., 2016).
Glycine Transporter 1 Inhibition
Yamamoto et al. (2016) identified 1-methyl-N-(propan-2-yl)-N-({2-[4-(trifluoromethoxy)phenyl]pyridin-4-yl}methyl)-1H-imidazole-4-carboxamide as a potent and orally available glycine transporter 1 (GlyT1) inhibitor. This compound exhibited a favorable pharmacokinetics profile and increased the cerebrospinal fluid concentration of glycine in rats, indicating its potential application in CNS disorders (Yamamoto et al., 2016).
Antibacterial Activity of Nitrofurantoin® Analogues
Hassan et al. (2020) designed and synthesized nitrofurantoin® analogues bearing furan and pyrazole scaffolds as N-aryl-3-(arylamino)-5-(((5-substituted furan-2-yl)methylene)amino)-1H-pyrazole-4-carboxamide. These compounds were evaluated for their antibacterial properties against Gram-positive and Gram-negative bacteria, showcasing the significance of such compounds in addressing infectious diseases (Hassan et al., 2020).
properties
Product Name |
N-[(E)-1-(5-nitrotetrazol-2-yl)propan-2-ylideneamino]pyridine-4-carboxamide |
---|---|
Molecular Formula |
C10H10N8O3 |
Molecular Weight |
290.24 g/mol |
IUPAC Name |
N-[(E)-1-(5-nitrotetrazol-2-yl)propan-2-ylideneamino]pyridine-4-carboxamide |
InChI |
InChI=1S/C10H10N8O3/c1-7(6-17-15-10(14-16-17)18(20)21)12-13-9(19)8-2-4-11-5-3-8/h2-5H,6H2,1H3,(H,13,19)/b12-7+ |
InChI Key |
VKDQBTIDWVLPQP-KPKJPENVSA-N |
Isomeric SMILES |
C/C(=N\NC(=O)C1=CC=NC=C1)/CN2N=C(N=N2)[N+](=O)[O-] |
SMILES |
CC(=NNC(=O)C1=CC=NC=C1)CN2N=C(N=N2)[N+](=O)[O-] |
Canonical SMILES |
CC(=NNC(=O)C1=CC=NC=C1)CN2N=C(N=N2)[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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